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Compound of Interest

Compound Name: N-dodecylbutanamide

Cat. No.: B2405952

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
N-dodecylbutanamide and structurally related compounds. Due to a lack of specific
toxicological data for N-dodecylbutanamide, this guide draws upon information from similar N-
alkyl amides and general laboratory safety principles. It is imperative to consult the specific
Safety Data Sheet (SDS) for any compound you are working with and to conduct a thorough
risk assessment before use.

Introduction

N-dodecylbutanamide is a fatty acid amide that finds potential applications in various
research and development sectors, including pharmaceuticals and material sciences.
Understanding its safety profile and proper handling procedures is critical to ensure the well-
being of laboratory personnel and to maintain the integrity of experimental work. This guide
provides a comprehensive overview of the known hazards, handling precautions, and
emergency procedures associated with N-dodecylbutanamide and similar molecules.

Hazard Identification and Classification

While a specific Globally Harmonized System (GHS) classification for N-dodecylbutanamide
is not readily available, based on data for structurally similar compounds, it should be handled
as a substance with the potential for the following hazards:
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Skin Irritation: Prolonged or repeated contact may cause skin irritation.
Eye Irritation: May cause serious eye irritation.
Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.

Aquatic Toxicity: May be harmful to aquatic life.

Table 1: GHS Hazard Statements for Structurally Similar N-Alkyl Amides

Hazard Class

Hazard Statement

Skin Corrosion/Irritation

H315: Causes skin irritation

Serious Eye Damage/Eye Irritation

H319: Causes serious eye irritation

Specific target organ toxicity — Single exposure

H335: May cause respiratory irritation

Hazardous to the aquatic environment, long-

term hazard

H412: Harmful to aquatic life with long lasting

effects

Toxicological Data

Specific quantitative toxicological data for N-dodecylbutanamide, such as LD50 (median

lethal dose) values, is not publicly available. The following table summarizes representative

data for related long-chain N-alkyl amides to provide an indication of the potential toxicity

profile.

Table 2: Representative Toxicological Data for Similar N-Alkyl Amides
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Reference

Test Species Route Result
Compound

Acute Oral N-oleyl-1,3-
o Rat Oral > 2000 mg/kg o
Toxicity (LD50) propanediamine

Dodecyl
) o ) ) Trimethyl
Skin Irritation Rabbit Dermal Irritant ]
Ammonium

Bromide[1]

Dodecyl
o ) ] Trimethyl
Eye Irritation Rabbit Ocular Severe Irritant ]
Ammonium

Bromide[1]

Experimental Protocols for Safety Assessment

The following are generalized protocols for key safety and handling experiments, based on
OECD guidelines. These methodologies would be appropriate for generating specific data for

N-dodecylbutanamide.

Acute Dermal Irritation/Corrosion (OECD 404)
e Animal Model: Albino rabbit.

e Procedure:
1. A small area of the rabbit's back is clipped free of fur.

2. A0.5 g or 0.5 mL sample of the test substance is applied to a small area of the skin under
a gauze patch.

3. The patch is secured with tape for a 4-hour exposure period.
4. After 4 hours, the patch is removed, and the skin is washed with a suitable solvent.

5. The skin is observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal.
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6. Observations are scored according to a standardized scale.

Acute Eye Irritation/Corrosion (OECD 405)

¢ Animal Model: Albino rabbit.
e Procedure:

1. A 0.1 mL sample of the liquid test substance or 0.1 g of the solid is instilled into the
conjunctival sac of one eye.

2. The eyelids are held together for about one second.

3. The eye is observed for effects on the cornea, iris, and conjunctiva at 1, 24, 48, and 72
hours after instillation.

4. Observations are scored according to a standardized scale.

Handling and Storage
Personal Protective Equipment (PPE)

A risk assessment should guide the selection of appropriate PPE. The following are general
recommendations:

o Eye Protection: Chemical safety goggles or a face shield.

» Skin Protection: Chemically resistant gloves (e.g., nitrile, neoprene). Lab coat or other
protective clothing.

o Respiratory Protection: If working with fine powders or generating aerosols, a NIOSH-
approved respirator with a particulate filter is recommended.
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Caption: PPE selection workflow based on exposure routes.

Engineering Controls

o Work in a well-ventilated area.

» Use a chemical fume hood when handling large quantities or if there is a potential for aerosol
generation.

Storage

o Store in a cool, dry, well-ventilated area.
o Keep containers tightly closed.

o Store away from incompatible materials such as strong oxidizing agents.
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Emergency Procedures
First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops or

persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek medical attention.

4 . . )
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Caption: General first aid procedures for chemical exposure.
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Spill and Leak Procedures

e Evacuate the area.
o Wear appropriate personal protective equipment (PPE).
» Contain the spill to prevent further spread.

o For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a suitable
container for disposal.

o For large spills, dike the area and collect the material for disposal.

o Ventilate the area and wash the spill site after material pickup is complete.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Do not allow the material to enter drains or watercourses.

Conclusion

While specific safety and toxicological data for N-dodecylbutanamide are limited, a cautious
approach based on the properties of similar N-alkyl amides is warranted. Researchers,
scientists, and drug development professionals should adhere to strict laboratory safety
protocols, including the use of appropriate personal protective equipment and engineering
controls. In the event of exposure or a spill, the emergency procedures outlined in this guide
should be followed promptly. It is strongly recommended that institutions using this compound
consider commissioning specific toxicological studies to fill the existing data gaps and ensure a
comprehensive understanding of its safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Surfactant-induced skin irritation and skin repair: evaluation of a cumulative human
irritation model by noninvasive techniques - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [N-dodecylbutanamide: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2405952#n-dodecylbutanamide-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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